Cas no 2418642-10-9 (1,2-bis(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 1,2-bis(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2418642-10-9
• MF: C₁₅H₂₅NO₆
• MW: 315.362105131149
• MDL: MFCD32679578
• CID: 5668667
• PubChem ID: 154577526
• Update Time: 2025-05-20

1,2-bis(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-bis[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• 2418642-10-9
• 1,2-Bis[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• EN300-26860882
• 1,2-bis(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid

• MDL： MFCD32679578
• Inchi： 1S/C15H25NO6/c1-14(2,3)21-12(19)10-9(11(17)18)7-8-16(10)13(20)22-15(4,5)6/h9-10H,7-8H2,1-6H3,(H,17,18)
• InChI Key： HCUHEYSLFLXINY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C(C(=O)O)CCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 315.16818752g/mol
• Monoisotopic Mass: 315.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.1Ų

Additional information on 1,2-bis(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1,2-bis(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2418642-10-9)

1,2-bis(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2418642-10-9) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are increasingly gaining attention due to their versatile applications in drug discovery and material science. The presence of two tert-butoxy carbonyl (Boc) protecting groups makes it a valuable intermediate for peptide synthesis and other sensitive chemical transformations.

In recent years, the demand for Boc-protected amino acids and their derivatives has surged, driven by advancements in proteomics and bioconjugation technologies. Researchers are particularly interested in 2418642-10-9 due to its unique structural features, which enable selective deprotection under mild conditions. This property is critical for developing targeted drug delivery systems and biocompatible polymers, aligning with the growing focus on green chemistry and sustainable synthesis.

The compound’s carboxylic acid functionality further enhances its utility in cross-coupling reactions and ligand design, making it a cornerstone in catalysis research. Its compatibility with solid-phase peptide synthesis (SPPS) protocols has also been explored, addressing the need for efficient peptide-based therapeutics. As the pharmaceutical industry shifts toward personalized medicine, intermediates like 1,2-bis(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid are pivotal for designing next-generation biologics.

From a synthetic perspective, CAS No. 2418642-10-9 exemplifies the convergence of molecular complexity and functional diversity. Its stability under acidic conditions, coupled with the ease of Boc deprotection, positions it as a preferred choice for multi-step organic synthesis. Recent studies highlight its role in constructing heterocyclic scaffolds, which are essential for kinase inhibitors and GPCR modulators—key areas in oncology and CNS drug development.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of self-assembling monolayers (SAMs) and bioactive coatings. Its ability to act as a chelating agent has also been investigated for metal-organic frameworks (MOFs), a hot topic in nanotechnology and environmental remediation. Such interdisciplinary relevance underscores why 2418642-10-9 is frequently searched in academic and industrial databases.

Quality control and scalability are critical considerations for 1,2-bis(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure high purity, which is vital for GMP-compliant production. The compound’s storage stability and solubility profiles are also well-documented, facilitating its integration into high-throughput screening workflows.

In summary, CAS No. 2418642-10-9 represents a fusion of synthetic utility and biomedical potential. Its relevance to drug discovery, catalysis, and advanced materials ensures its continued prominence in scientific literature. As researchers explore new chemical spaces, this compound will likely remain a staple in laboratories focused on innovation and translational science.